2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide

• Molecular Formula: C13H15N3O3S2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C13H15N3O3S2/c1-18-7-11-15-16-13(21-11)14-12(17)9-5-4-8(20-3)6-10(9)19-2/h4-6H,7H2,1-3H3,(H,14,16,17)
• InChI Key: CAIPCMHXEUXUTA-UHFFFAOYSA-N
• SMILES: COCC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)SC)OC

Description

2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide, also known as MTMB, is a chemical compound that has gained attention in the scientific community for its potential use in medical research. MTMB belongs to the class of thiadiazole compounds and has shown promising results in various studies.

Mechanism of Action

2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide is believed to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide has a low toxicity profile and does not affect normal cells. It has also been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide in lab experiments is its low toxicity profile, which makes it a safer alternative to other chemicals that may have harmful side effects. However, one limitation is that more research is needed to fully understand its mechanism of action and potential uses.

Future Directions

Future research on 2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide could focus on its potential use in combination with other drugs for cancer treatment, as well as its effects on other diseases such as Alzheimer's and Parkinson's. Additionally, more studies are needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide involves the reaction of 5-(methoxymethyl)-1,3,4-thiadiazole-2-amine with 2-bromo-4-methoxybenzoic acid, followed by the addition of thioacetic acid and sodium hydride. The final product is obtained through recrystallization.

Scientific Research Applications

2-methoxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-4-(methylsulfanyl)benzamide has been studied for its potential use in medical research, particularly in the field of cancer treatment. It has shown promising results in inhibiting the growth of cancer cells in vitro, as well as in vivo studies on mice.